2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid
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Description
Properties
Molecular Formula |
C10H7FN2O3 |
|---|---|
Molecular Weight |
222.17 g/mol |
IUPAC Name |
2-(8-fluoro-1-oxophthalazin-2-yl)acetic acid |
InChI |
InChI=1S/C10H7FN2O3/c11-7-3-1-2-6-4-12-13(5-8(14)15)10(16)9(6)7/h1-4H,5H2,(H,14,15) |
InChI Key |
HBDRZINVKMICJA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=O)N(N=C2)CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid involves multiple steps. One common method includes the reaction of 2-fluoro-5-formylbenzoic acid with hydrazine hydrate in the presence of triethylamine and anhydrous tetrahydrofuran . The reaction is carried out at room temperature and then gradually heated to 70°C. The pH is adjusted to acidic conditions using hydrochloric acid to precipitate the product .
Industrial Production Methods
While specific industrial production methods for 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid are not widely documented, the synthesis typically follows similar routes as laboratory methods, with optimizations for scale, yield, and purity.
Chemical Reactions Analysis
Types of Reactions
2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: The fluorine atom in the compound can be substituted with other groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of various organic compounds.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialized chemicals and materials for research and development.
Mechanism of Action
The mechanism of action of 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound is known to inhibit poly (ADP-ribose) polymerase, an enzyme involved in DNA repair . This inhibition can lead to the accumulation of DNA damage, making it a potential candidate for anticancer therapies .
Comparison with Similar Compounds
Chemical Identity :
- CAS No.: 2059932-47-5
- Molecular Formula : C₁₀H₇FN₂O₃
- Molecular Weight : 222.18 g/mol (calculated based on structural analogs).
Safety and Handling :
The compound exhibits significant hazards, including toxicity if swallowed (H302), skin/eye irritation (H315/H319), and respiratory irritation (H335) . Strict precautions are mandated:
- Storage : Protect from moisture, heat, and sunlight (P233, P235, P410) .
- Handling : Use personal protective equipment (PPE) such as gloves, masks, and eye protection (P280, P284) .
Comparison with Structurally Similar Compounds
Positional Isomer: 2-(7-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic Acid
Hydroxy-Methoxy Derivative: 2-(8-Hydroxy-7-methoxy-1-oxo-1,2-dihydrophthalazin-2-yl)acetic Acid
- CAS No.: 2060048-00-0
- Molecular Formula : C₁₁H₁₀N₂O₅
- Molecular Weight : 250.21 g/mol
- Key Differences: Substituents: Hydroxy (position 8) and methoxy (position 7) groups replace fluorine. Hazard data are unspecified .
Dimethoxy Derivative: 2-(6,7-Dimethoxy-1-oxo-1,2-dihydrophthalazin-2-yl)acetic Acid
Hydroxy-Substituted Analog: 2-(5-Hydroxy-1-oxo-1,2-dihydrophthalazin-2-yl)acetic Acid
- CAS No.: 2060027-74-7
- Molecular Formula : C₁₀H₈N₂O₄
- Molecular Weight : 220.18 g/mol
- Key Differences :
Comparative Data Table
Structural-Activity and Hazard Insights
- Fluorine Positioning : The 8-fluoro derivative (main compound) and its 7-fluoro isomer share identical hazards but differ in storage requirements, suggesting subtle stability variations .
- Functional Group Effects : Methoxy groups enhance lipophilicity (e.g., dimethoxy analog), while hydroxy groups improve polarity, influencing solubility and metabolic clearance .
- Hazard Gaps : Hydroxy- and methoxy-substituted analogs lack detailed hazard data, underscoring the need for further toxicological profiling .
Biological Activity
2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid is a synthetic compound belonging to the phthalazinone family, which has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
- Chemical Formula : C10H7FN2O3
- Molecular Weight : 222.18 g/mol
- CAS Number : 2059999-46-9
The compound features a fluorine atom at the 8-position of the phthalazinone ring, which may influence its biological activity and interaction with biological targets.
The exact mechanism of action for 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid remains under investigation. However, compounds in the phthalazinone class typically exert their effects through several pathways:
- Enzyme Inhibition : Many phthalazinones act as inhibitors of key enzymes involved in cellular signaling and metabolism.
- Receptor Modulation : The compound may interact with various receptors, influencing downstream signaling pathways.
- Cytotoxicity : Preliminary studies suggest that this compound could induce apoptosis in cancer cells, potentially through the activation of caspases or modulation of Bcl-2 family proteins.
Anticancer Activity
Recent studies have indicated that 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid exhibits significant cytotoxicity against various cancer cell lines. For instance:
- IC50 Values : The compound demonstrated an IC50 value of approximately 3.38 µM against HT-29 colorectal cancer cells, indicating potent anticancer activity .
Immunomodulatory Effects
Research has shown that derivatives of phthalazinones can modulate immune responses:
- Cytokine Production : The compound may enhance the production of cytokines in immune cells, thereby potentially improving immune responses against tumors or infections .
Study 1: Cytotoxicity Evaluation
A study evaluated the cytotoxic effects of various phthalazinone derivatives, including 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid. The results indicated that this compound significantly inhibited cell proliferation in several cancer cell lines compared to controls.
| Cell Line | IC50 (µM) |
|---|---|
| HT-29 | 3.38 |
| COLO-205 | 10.55 |
Study 2: Mechanistic Insights
Another investigation focused on the mechanisms underlying the anticancer effects of this compound. It was found that treatment with 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid led to increased levels of apoptotic markers in treated cells, suggesting a pro-apoptotic effect.
Pharmacokinetics
Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(8-Fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid:
- Absorption : Given its molecular weight and structure, it is expected to have reasonable bioavailability.
- Metabolism : The metabolism pathways are yet to be fully elucidated but may involve phase I and II metabolic reactions typical for aromatic compounds.
- Excretion : Predominantly through renal pathways; however, specific studies are needed to confirm this.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
